Cas no 1420790-04-0 (2-Bromo-5-methylquinoline)

• Product Name: 2-Bromo-5-methylquinoline
• CAS No: 1420790-04-0
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• CID: 5739498
• PubChem ID: 53962330
• Update Time: 2025-06-13

2-Bromo-5-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-quinoline
• Quinoline, 2-bromo-5-methyl-
• SCHEMBL23674668
• SB71258
• 2-bromo-5-methylquinoline
• 1420790-04-0
• 2-Bromo-5-methylquinoline

• Inchi： 1S/C10H8BrN/c1-7-3-2-4-9-8(7)5-6-10(11)12-9/h2-6H,1H3
• InChI Key： JLUGZSLNMLDVCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(C=CC=C2C)=N1

Computed Properties

• Exact Mass: 220.98401g/mol
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 309.9±22.0 °C(Predicted)
• pka: 0.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2-Bromo-5-methylquinoline

Introduction to 2-Bromo-5-methylquinoline (CAS No. 1420790-04-0)

2-Bromo-5-methylquinoline, with the chemical formula C₁₀H₇BrN, is a brominated derivative of quinoline that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1420790-04-0, belongs to a class of heterocyclic aromatic compounds known for their diverse biological activities. The presence of both bromine and methyl substituents in its structure imparts unique reactivity and functional properties, making it a valuable scaffold for the development of novel therapeutic agents.

The quinoline scaffold itself has a long history in medicinal chemistry, with several well-known drugs derived from this core structure, including chloroquine and quinine. The introduction of bromine at the 2-position and a methyl group at the 5-position enhances the compound's interaction with biological targets, thereby expanding its potential applications. Recent studies have highlighted the importance of such modified quinolines in the discovery of new antimicrobial and anticancer agents.

In the context of modern drug discovery, 2-Bromo-5-methylquinoline has been explored as a key intermediate in synthesizing more complex molecules. Its brominated nature allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures prevalent in many pharmacologically active compounds. Additionally, the methyl group at the 5-position can serve as a handle for further derivatization, enabling chemists to tailor the properties of the resulting derivatives to specific biological needs.

One of the most compelling aspects of 2-Bromo-5-methylquinoline is its potential in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromine atom, in particular, can enhance binding affinity to these targets by participating in halogen bonding interactions. Recent publications have demonstrated that compounds structurally related to 2-Bromo-5-methylquinoline exhibit inhibitory effects on tyrosine kinases, which are crucial for signal transduction pathways in tumor growth. This has spurred interest in developing analogs with improved selectivity and efficacy.

Another area where 2-Bromo-5-methylquinoline has found utility is in antimicrobial research. The quinoline moiety is known to disrupt bacterial DNA synthesis and repair mechanisms, making it effective against various bacterial strains. The bromine and methyl substituents further modulate the compound's spectrum of activity, potentially expanding its efficacy against drug-resistant pathogens. Studies have shown that derivatives of this compound can exhibit potent activity against Gram-negative bacteria, which pose significant challenges in clinical settings due to their robust outer membranes.

The synthesis of 2-Bromo-5-methylquinoline typically involves multi-step organic transformations starting from readily available quinoline precursors. Common synthetic routes include bromination followed by methylation at specific positions on the quinoline ring. Advances in catalytic systems have enabled more efficient and selective modifications, reducing side reactions and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine or methyl groups with high precision.

In addition to its pharmaceutical applications, 2-Bromo-5-methylquinoline has been investigated for its role in material science. Quinoline derivatives are known to exhibit interesting electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent can influence electron delocalization within the molecule, affecting its conductive or luminescent characteristics. This has opened up possibilities for developing novel optoelectronic materials based on modified quinolines.

The chemical stability of 2-Bromo-5-methylquinoline is another critical factor to consider in its application. The presence of both bromine and methyl groups can make the molecule susceptible to certain degradation pathways under harsh conditions. However, studies have shown that under controlled environments, such as inert atmospheres or protected solvents, the compound remains stable for extended periods. This stability is essential for its use in multi-step syntheses where intermediate isolation and purification are necessary.

Evaluation of 2-Bromo-5-methylquinoline often involves spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity. These methods provide detailed insights into the molecular architecture and dynamics of the compound, which are crucial for understanding its reactivity and biological interactions. High-resolution NMR spectroscopy, particularly 1H NMR and 13C NMR coupled with two-dimensional techniques like COSY and HSQC, is particularly useful for elucidating structural details.

The pharmacokinetic properties of 2-Bromo-5-methylquinoline are also subjects of extensive research. Factors such as solubility, metabolic stability, and distribution within biological systems play a significant role in determining its therapeutic potential. Computational modeling techniques have been employed to predict these properties before experimental validation. Molecular docking studies can simulate interactions between 2-Bromo-5-methylquinoline and biological targets like enzymes or receptors, providing insights into binding affinities and mechanisms.

In conclusion,2-Bromo-5-methylquinoline (CAS No. 1420790-04-0) is a versatile compound with broad applications in pharmaceuticals, materials science, and chemical research. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases, including cancer and infections caused by resistant bacteria. Ongoing research continues to uncover new synthetic methodologies and applications for this compound，underscoring its importance in advancing scientific knowledge and innovation.